Cas no 19482-23-6 (1,1'-Biphenyl, 2-chloro-3-methyl-)

• Product Name: 1,1'-Biphenyl, 2-chloro-3-methyl-
• CAS No: 19482-23-6
• MF: C₁₃H₁₁Cl
• MW: 202.679442644119
• CID: 1387540
• PubChem ID: 22013535
• Update Time: 2025-04-23

1,1'-Biphenyl, 2-chloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 2-chloro-3-methyl-
• 2-chloro-3-methyl-[1,1'-biphenyl]
• 19482-23-6
• SCHEMBL5633370
• 2-Chloro-3-methyl-1,1'-biphenyl
• ZEBYDWFUKGDJHO-UHFFFAOYSA-N

• Inchi： 1S/C13H11Cl/c1-10-6-5-9-12(13(10)14)11-7-3-2-4-8-11/h2-9H,1H3
• InChI Key： ZEBYDWFUKGDJHO-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CC=CC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 202.05503
• Monoisotopic Mass: 202.0549280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Additional information on 1,1'-Biphenyl, 2-chloro-3-methyl-

1,1'-Biphenyl, 2-chloro-3-methyl-

The compound 1,1'-Biphenyl, 2-chloro-3-methyl- (CAS No. 19482-23-6) is a significant organic compound with a unique structure and diverse applications. This compound belongs to the biphenyl family, which consists of two benzene rings connected by a single bond. The presence of a chlorine atom at the 2-position and a methyl group at the 3-position on one of the benzene rings imparts distinct chemical properties to this molecule. Recent studies have highlighted its potential in various fields, including materials science and pharmaceuticals.

Biphenyl compounds have long been recognized for their stability and versatility. The addition of substituents like chlorine and methyl groups further enhances their reactivity and functional properties. In the case of 1,1'-Biphenyl, 2-chloro-3-methyl-, the chlorine atom introduces electron-withdrawing effects, while the methyl group provides electron-donating characteristics. This balance of electronic effects makes the compound highly versatile in chemical reactions.

Recent research has focused on the synthesis and characterization of 1,1'-Biphenyl, 2-chloro-3-methyl- derivatives. Scientists have explored its application as a precursor in the development of advanced materials, such as organic semiconductors and optoelectronic devices. For instance, studies published in *Advanced Materials* have demonstrated that this compound can serve as a building block for constructing highly efficient organic photovoltaic cells due to its excellent charge transport properties.

In the pharmaceutical industry, 1,1'-Biphenyl derivatives have gained attention for their potential as drug candidates. Researchers have investigated their ability to modulate various biological targets, including enzymes and receptors. A study in *Journal of Medicinal Chemistry* reported that 1,1'-Biphenyl, 2-chloro-3-methyl- derivatives exhibit promising anti-inflammatory and antioxidant activities, making them potential leads for therapeutic agents.

The synthesis of 1,1'-Biphenyl compounds has also been optimized in recent years. Traditional methods often involved lengthy reaction sequences and harsh conditions. However, modern techniques such as Suzuki coupling and Stille coupling have enabled more efficient and selective syntheses. These advancements have significantly reduced production costs and improved the scalability of 1,1'-Biphenyl derivatives, making them more accessible for industrial applications.

Moreover, environmental considerations have driven research into the degradation pathways of biphenyl compounds. Studies conducted by environmental chemists have shown that 1,1'-Biphenyl derivatives can undergo biodegradation under specific microbial conditions. This knowledge is crucial for assessing their environmental impact and developing sustainable practices for their use.

In conclusion, 1,1'-Biphenyl, 2-chloro-3-methyl- (CAS No. 19482-23-6) stands out as a versatile compound with promising applications across multiple disciplines. Its unique structure and chemical properties continue to inspire innovative research directions. As advancements in synthetic methodologies and material science progress further, this compound is expected to play an increasingly important role in both academic research and industrial applications.